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Compound of Interest

Compound Name: Tridecyl acetate

Cat. No.: B091069

Essential Safety and Handling Guide for Tridecyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for
handling Tridecyl acetate (CAS No. 1072-33-9) in a laboratory setting. While Tridecyl acetate
is not classified as a hazardous substance or mixture according to Regulation (EC) No
1272/2008, adherence to standard laboratory safety protocols is crucial to ensure a safe
working environment.[1] This document will serve as a preferred source for procedural
guidance, building trust by delivering value beyond the product itself.

Key Safety and Physical Properties

A summary of important safety and physical data for Tridecyl acetate is provided in the table
below for easy reference.
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Property Value Reference
CAS Number 1072-33-9 [1]
Molecular Formula C15H3002 [2]
Molecular Weight 242.40 g/mol [2]
Colorless to pale yellow clear
Appearance o [3]
liquid (est.)
- , 287.00 to 288.00 °C @ 760.00
Boiling Point [3]
mm Hg (est.)
_ 260.00 °F / 126.60 °C (TCC)
Flash Point [3]
(est)
Soluble in alcohol; Insoluble in
Solubility water (0.116 mg/L @ 25 °C [3]

est.)

GHS Classification

Not a hazardous substance or

mixture

[1]

Personal Protective Equipment (PPE)

Even when handling non-hazardous chemicals, a baseline of personal protective equipment is

essential to protect against unforeseen splashes or contact.

Recommended PPE:

o Gloves: Wear powder-free nitrile or neoprene gloves.[4] For extended contact, consider

gloves with a higher level of chemical resistance.

o Eye Protection: Safety glasses with side shields are required at a minimum. For tasks with a

higher risk of splashing, chemical safety goggles are recommended.

o Lab Coat: A clean lab coat or a disposable gown should be worn to protect personal clothing.

[4]
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» Additional Protection: Depending on the specific laboratory and institutional protocols,
additional PPE such as hair covers and shoe covers may be required.[4]

Operational and Handling Protocols

Adherence to proper handling procedures is fundamental for laboratory safety and maintaining
the integrity of your research.

Receiving and Storage:

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly closed
when not in use.[5] Avoid storage near extreme heat or ignition sources.[5]

General Handling:

» Ventilation: Use in a well-ventilated area.[5] For procedures that may generate vapors or
mists, a local exhaust ventilation system (such as a chemical fume hood) is recommended.

[1]
e Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing.[1]

e Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in areas
where chemicals are handled.[5]

Experimental Use:

o Follow all laboratory-specific Standard Operating Procedures (SOPS).

e Ensure that an emergency eye wash station and safety shower are readily accessible in the
immediate vicinity of handling.[5]

Spill Response Plan

In the event of an accidental release, a clear and immediate response plan is critical.

Small Spills (manageable by lab personnel):
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Alert Personnel: Notify others in the immediate area of the spill.
Don PPE: Wear appropriate PPE, including gloves, eye protection, and a lab coat.

Containment: For liquid spills, use an inert absorbent material (e.g., sand, vermiculite, or
commercial absorbent pads) to contain the spill.[6]

Clean-up: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for disposal.[6]

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of the contaminated materials as chemical waste in accordance
with local and institutional regulations.

Large Spills (requiring emergency response):
o Evacuate: Immediately evacuate the area.
Isolate: Close doors to the affected area to prevent the spread of any vapors.

Alert Authorities: Contact your institution's emergency response team or local emergency

services.

Provide Information: Be prepared to provide the Safety Data Sheet (SDS) for Tridecyl
acetate to emergency responders.

Caption: Logical workflow for responding to a chemical spill.

First Aid Measures

While Tridecyl acetate is not classified as hazardous, it is important to be prepared for
accidental exposure.

 Inhalation: If vapors are inhaled, move the person to fresh air and keep them comfortable for
breathing.[1] If you feel unwell, seek medical advice.[1]
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o Skin Contact: If the substance comes into contact with skin, remove any contaminated
clothing immediately and rinse the affected area well with water.[1] If skin irritation occurs,
seek medical advice.[1]

o Eye Contact: In case of eye contact, rinse with plenty of water.[1] If contact lenses are
present and easy to remove, do so.[1] If eye irritation persists, seek medical attention.[1]

« Ingestion: If swallowed, rinse the mouth and seek medical advice.[1]

Disposal Plan

Proper disposal of chemical waste is essential for environmental protection and regulatory
compliance.

o Waste Characterization: Although Tridecyl acetate is not classified as hazardous waste, it
should be disposed of as chemical waste.

o Disposal Procedure: Dispose of unused Tridecyl acetate and any contaminated materials
(e.g., absorbent pads, gloves) in accordance with local, state, and federal regulations.[1] It is
recommended to entrust disposal to a licensed waste disposal company.[1] Do not dispose
of down the drain or in regular trash.

» Container Disposal: Before disposing of the original container, ensure it is completely empty.
[1] Follow institutional guidelines for the disposal of empty chemical containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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